Isocaryophyllene (80per cent)
Isocaryophyllene (80per cent)
Isocaryophyllene, also known as gamma-caryophyllene, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Thus, isocaryophyllene is considered to be an isoprenoid lipid molecule. Isocaryophyllene is considered to be a practically insoluble (in water) and relatively neutral molecule. Isocaryophyllene has been primarily detected in saliva. Within the cell, isocaryophyllene is primarily located in the membrane (predicted from logP) and cytoplasm.
Isocaryophyllene is a sesquiterpenoid.
Beta-caryophyllene is a pale yellow oily liquid with an odor midway between odor of cloves and turpentine. (NTP, 1992)
Isocaryophyllene is a sesquiterpenoid.
Beta-caryophyllene is a pale yellow oily liquid with an odor midway between odor of cloves and turpentine. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
118-65-0
VCID:
VC0031545
InChI:
InChI=1S/C15H24/c1-11-6-5-7-12(2)13-10-15(3,4)14(13)9-8-11/h6,13-14H,2,5,7-10H2,1,3-4H3/b11-6-/t13-,14-/m1/s1
SMILES:
CC1=CCCC(=C)C2CC(C2CC1)(C)C
Molecular Formula:
C15H24
Molecular Weight:
204.35 g/mol
Isocaryophyllene (80per cent)
CAS No.: 118-65-0
Reference Standards
VCID: VC0031545
Molecular Formula: C15H24
Molecular Weight: 204.35 g/mol
| CAS No. | 118-65-0 |
|---|---|
| Product Name | Isocaryophyllene (80per cent) |
| Molecular Formula | C15H24 |
| Molecular Weight | 204.35 g/mol |
| IUPAC Name | (1R,4Z,9S)-4,11,11-trimethyl-8-methylidenebicyclo[7.2.0]undec-4-ene |
| Standard InChI | InChI=1S/C15H24/c1-11-6-5-7-12(2)13-10-15(3,4)14(13)9-8-11/h6,13-14H,2,5,7-10H2,1,3-4H3/b11-6-/t13-,14-/m1/s1 |
| Standard InChIKey | NPNUFJAVOOONJE-FLFDDASRSA-N |
| Isomeric SMILES | C/C/1=C/CCC(=C)[C@H]2CC([C@@H]2CC1)(C)C |
| SMILES | CC1=CCCC(=C)C2CC(C2CC1)(C)C |
| Canonical SMILES | CC1=CCCC(=C)C2CC(C2CC1)(C)C |
| Boiling Point | 264 to 266 °F at 14 mm Hg (NTP, 1992) |
| Density | 0.9075 at 68 °F (NTP, 1992) 0.899-0.908 |
| Flash Point | 214 °F (NTP, 1992) |
| Physical Description | Beta-caryophyllene is a pale yellow oily liquid with an odor midway between odor of cloves and turpentine. (NTP, 1992) Liquid Colourless to slightly yellow oily liquid; woody-spicy, dry, clove-like aroma |
| Description | Isocaryophyllene, also known as gamma-caryophyllene, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Thus, isocaryophyllene is considered to be an isoprenoid lipid molecule. Isocaryophyllene is considered to be a practically insoluble (in water) and relatively neutral molecule. Isocaryophyllene has been primarily detected in saliva. Within the cell, isocaryophyllene is primarily located in the membrane (predicted from logP) and cytoplasm. Isocaryophyllene is a sesquiterpenoid. Beta-caryophyllene is a pale yellow oily liquid with an odor midway between odor of cloves and turpentine. (NTP, 1992) |
| Solubility | less than 1 mg/mL at 70° F (NTP, 1992) Insoluble in water; soluble in oils, ether Soluble (in ethanol) |
| Synonyms | (E)-beta-caryophyllene beta-caryophyllene caryophyllene caryophyllene, (R*,4Z,9S*)-(+-)-isomer caryophyllene, (R-(R*,4E,9S))-isomer caryophyllene, (R-(R*,4Z,9S*))-isomer caryophyllene, (S-(R*,4E,9S*))-isomer caryophyllene, (S-(R*,4Z,9S*))-isomer isocaryophyllene trans-caryophyllene |
| PubChem Compound | 5281522 |
| Last Modified | Nov 11 2021 |
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